Licoricidin
Chinese Name
甘草西定
English Name
Licoricidin
标识符
CAS No.
30508-27-1
Molecular Formula
C26H32O5
Molecular Weight
424.5370
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
71%
55/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled55
druglikeness.missing23
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
424.5300
druglikeness.valid
TPSA
TPSA
-
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
-
LogD
LogD
-
HBA
HBA
-
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
null
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
null
druglikeness.valid
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
null
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
null
druglikeness.valid
placental_barrier
placental_barrier
null
druglikeness.valid
milk_secretion
milk_secretion
null
druglikeness.valid
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
null
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
null
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
null
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
null
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
null
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
null
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
null
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
null
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
null
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
null
druglikeness.valid
UGT1A1_substrate
UGT1A1_substrate
null
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
null
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
null
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
null
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
null
druglikeness.valid
Ames_test
Ames_test
null
druglikeness.valid
micronucleus_test
micronucleus_test
null
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
null
druglikeness.valid
DNA_damage
DNA_damage
null
druglikeness.valid
carcinogenicity
carcinogenicity
null
druglikeness.valid
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
null
druglikeness.valid
cardiotoxicity
cardiotoxicity
null
druglikeness.valid
nephrotoxicity
nephrotoxicity
null
druglikeness.valid
neurotoxicity
neurotoxicity
null
druglikeness.valid
hERG_inhibition
hERG_inhibition
null
druglikeness.valid
Pgp_substrate
Pgp_substrate
null
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
null
druglikeness.valid
BCRP_substrate
BCRP_substrate
null
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
null
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
null
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
null
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
null
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
null
druglikeness.valid
drug_induced_liver_injury
drug_induced_liver_injury
null
druglikeness.valid
QT_prolongation
QT_prolongation
null
druglikeness.valid
skin_sensitization
skin_sensitization
null
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
null
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
null
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
null
druglikeness.valid
Skin_Sens
Skin_Sens
null
druglikeness.valid
Resp_Sens
Resp_Sens
null
druglikeness.valid
Photo_tox
Photo_tox
null
druglikeness.valid
Ser_ALK
Ser_ALK
null
druglikeness.valid
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
炎症性肠病
Inflammatory Bowel Disease
Corresponding Targets:
结直肠癌
Colorectal Cancer
Corresponding Targets:
骨肉瘤
Osteosarcoma
Corresponding Targets:
肺癌转移
Lung Cancer Metastasis
Corresponding Targets:
光老化
Photoaging
Corresponding Targets:
Plant Sources
No plant sources
相关化合物
Styraxlignolide F
Styraxlignolide F
CAS号:823214-06-8
分子式:C27H34O11
分子量:534.5580
波棱酮
Herpetone
CAS号:951677-22-8
分子式:C29H30O9
分子量:522.5500
灵芝酸F
Ganoderic acid F
CAS号:98665-15-7
分子式:C32H42O9
分子量:570.6790
赤芝酸F
Lucidenic Acid F
CAS号:98665-18-0
分子式:C27H36O6
分子量:456.5790
赤芝酸F
Lucidenic Acid F
CAS号:98665-18-0
分子式:C27H36O6
分子量:456.5790
芹菜素-7-O-葡萄糖醛酸苷-6'-乙酯
Apigenin-7-O-glucuronide-6'-ethyl ester
CAS号:62268-42-2
分子式:C23H22O11
分子量:474.4180